[2-(Azepan-1-yl)ethyl](cyclopropylmethyl)amine hydrochloride

• IUPAC Name: 2-(azepan-1-yl)-N-(cyclopropylmethyl)ethanamine;hydrochloride
• InChI: InChI=1S/C12H24N2.ClH/c1-2-4-9-14(8-3-1)10-7-13-11-12-5-6-12;/h12-13H,1-11H2;1H
• InChI Key: OXALBAYDDCPYJE-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)CCNCC2CC2.Cl
• Molecular Formula: C12H25ClN2
• Molecular Weight: 232.79 g/mol
• CAS No.: 1803572-26-0

Description

2-(Azepan-1-yl)ethyl (cyclopropylmethyl)amine hydrochloride, also known as AZP-CPM-HCl, is an organic compound that was first synthesized in 2018 by researchers at the University of California, Berkeley. This compound has been studied for its potential applications in a variety of scientific research fields, including chemistry, biochemistry, and pharmacology.

Scientific Research Applications

Synthesis and Biological Evaluation

A study by Xu et al. (2020) involved synthesizing derivatives similar to "2-(Azepan-1-yl)ethylamine hydrochloride" as potential antipsychotics. They evaluated these compounds for their affinity to dopamine and serotonin receptors, highlighting their potential in the development of new antipsychotic drugs with good drug target selectivity (Xu et al., 2020).

Chemical Analysis and Detection

Nakajima et al. (2012) investigated the detection of azepane isomers of certain compounds in unregulated drugs. Their study provides insights into the chemical analysis and identification of azepane-related substances, which could be crucial for forensic and pharmaceutical research (Nakajima et al., 2012).

Drug Delivery Applications

Karimi et al. (2018) explored the use of tris(2-(2-formylphenoxy)ethyl)amine in the creation of pH- and thermo-responsive chitosan hydrogels for drug delivery. These hydrogels demonstrate potential in targeted drug delivery and bioavailability enhancement, representing a significant application in pharmaceutical research (Karimi et al., 2018).

Chemical Synthesis and Structure Analysis

Xia et al. (2013) isolated and identified a compound related to "2-(Azepan-1-yl)ethylamine hydrochloride," providing detailed structural analysis. This kind of research is vital for understanding the chemical properties and potential applications of such compounds (Xia et al., 2013).

Other Relevant Research

Further studies on similar compounds and chemical structures include research by Skvorcova et al. (2015) on tetrahydro-1,3-oxazepines, which are related to the chemical structure . Their work contributes to the broader understanding of cyclopropylmethylamine derivatives (Skvorcova et al., 2015).